molecular formula C24H20N6O2 B2570267 6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine CAS No. 923173-09-5

6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine

Cat. No. B2570267
CAS RN: 923173-09-5
M. Wt: 424.464
InChI Key: BJJSCHDVTPLBGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C24H20N6O2 and its molecular weight is 424.464. The purity is usually 95%.
BenchChem offers high-quality 6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrocatalysis for Oxygen Reduction Reaction (ORR)

The compound has been investigated as an efficient electrocatalyst for the oxygen reduction reaction (ORR). Researchers have synthesized metal-organic frameworks (MOFs) based on this compound and explored their electrocatalytic properties. For instance, a Co-based MOF derived from the precursor [Co3(tpt)2(Hbpt)3]·0.5DMDP (where tpt = 2,4,6-tris(4-pyridyl)-1,3,5-triazine) exhibited promising ORR activity. The resulting Co, N-codoped porous carbon material demonstrated superior performance compared to commercial Pt/C catalysts .

Anti-Tubercular Activity

Derivatives of this compound have been designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. These novel substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives showed potential as anti-tubercular agents .

Luminescent Metal-Organic Frameworks (MOFs)

A luminescent MOF, [Zn2(bpdc)2(BPyTPE)], based on this compound (BPyTPE = (E)-1,2-diphenyl-1,2-bis(4-(pyridin-4-yl)phenyl)ethene), has been designed and constructed. This solvent-free MOF exhibits strong blue-green emission with an excellent fluorescence quantum yield of 99% .

Photocatalytic Hydrogen Evolution

Researchers have synthesized a three-dimensional zinc-organic framework (1) based on 1,3,6,8-tetra(pyridin-4-yl)pyrene (TTPy). This framework shows potential for photocatalytic hydrogen evolution, which could contribute to addressing environmental and energy challenges .

Synthesis of Novel Pyridin-3-yl-pyrimidin-2-yl Derivatives

The compound has been utilized in the synthesis of novel pyridin-3-yl-pyrimidin-2-yl derivatives. These derivatives were evaluated for their antioxidant properties using the DPPH method, demonstrating comparable activity to ascorbic acid .

properties

IUPAC Name

9-(4-ethoxyphenyl)-11-pyridin-3-yl-8-oxa-12,13,14,15,17-pentazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N6O2/c1-2-31-17-11-9-15(10-12-17)23-20-21(18-7-3-4-8-19(18)32-23)26-24-27-28-29-30(24)22(20)16-6-5-13-25-14-16/h3-14,22-23H,2H2,1H3,(H,26,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJJSCHDVTPLBGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4O2)NC5=NN=NN5C3C6=CN=CC=C6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(4-ethoxyphenyl)-7-(pyridin-3-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.